3-(((tert-Butoxycarbonyl)amino)methyl)thiophene-2-carboxylic acid
Overview
Description
“3-(((tert-Butoxycarbonyl)amino)methyl)thiophene-2-carboxylic acid”, also known as Boc-Thi-NH-Me, is a chemical compound that has attracted significant interest in the scientific community. It is a powder at room temperature .
Synthesis Analysis
The synthesis of thiophene derivatives often involves condensation reactions, such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg syntheses . The Gewald reaction, for example, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .
Molecular Structure Analysis
The molecular formula of this compound is C11H15NO4S . Its InChI code is 1S/C11H15NO4S/c1-11(2,3)16-10(15)12-6-7-4-5-17-8(7)9(13)14/h4-5H,6H2,1-3H3,(H,12,15)(H,13,14) .
Scientific Research Applications
- Biotin Precursor : The compound serves as a key intermediate in the synthesis of biotin, a water-soluble vitamin essential for fatty acid, sugar, and α-amino acid biosynthesis .
- Neuromodulation : Related derivatives of this compound, such as γ-Amino β-hydroxybutyric acid (GABOB), play a role in neuromodulation within the mammalian central nervous system .
- Ionic Liquids : tert-Butyloxycarbonyl-protected amino acid ionic liquids (Boc-AAILs) derived from this compound have been used as starting materials in dipeptide synthesis, demonstrating their potential in peptide chemistry .
- Recyclability : For instance, [emim] [Boc-Ala] can be recycled multiple times in model reactions, highlighting the sustainability of these ionic liquids .
- Erythro and Threo Isomers : The compound can be selectively synthesized into erythro and threo isomers. Erythro (±) is obtained via reduction using sodium borohydride, while threo (±) is formed through inversion using methanesulfonyl chloride, cesium acetate, and crown ether-18-6. These isomers find applications in chiral β-hydroxy acid synthesis .
- Depsipeptides : β-Hydroxy acid structures, including those with long open chains, are present in lipids and natural products. Depsipeptides containing β-hydroxy acids exhibit diverse biological activities, making this compound relevant in natural product research .
- Carbon Fixation : Biotin, synthesized from this compound, plays a crucial role in the catalytic fixation of carbon dioxide during fatty acid and sugar biosynthesis. Understanding its metabolic impact is essential for nutrition and health research .
Medicinal Chemistry and Drug Development
Peptide Synthesis
Chiral Synthesis
Natural Product Chemistry
Metabolic Studies
Anticancer and Antimicrobial Agents
Safety and Hazards
properties
IUPAC Name |
3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4S/c1-11(2,3)16-10(15)12-6-7-4-5-17-8(7)9(13)14/h4-5H,6H2,1-3H3,(H,12,15)(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUNZSAIVASHXFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=C(SC=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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